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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B15603584

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of stock

solutions of 5-trans U-46619, a potent and stable thromboxane A2 (TXA2) receptor agonist.

Accurate preparation of these solutions is critical for ensuring the reproducibility and validity of

experimental results in research areas including platelet aggregation, vasoconstriction, and

signal transduction studies.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of 5-trans U-46619,

along with typical concentration ranges used in common experimental applications.
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Parameter Value Reference(s)

Molecular Weight 350.5 g/mol [1][2]

Chemical Formula C₂₁H₃₄O₄ [1][2]

CAS Number 56985-40-1 [1][2]

Purity ≥98% [2][3]

Storage Temperature -20°C to -80°C [1][4]

Solubility in DMSO ≥100 mg/mL [1][5][6]

Solubility in Ethanol ≥100 mg/mL [1][5][6]

Solubility in DMF ≥100 mg/mL [1][5][6]

Solubility in PBS (pH 7.2) Approximately 1-2 mg/mL [1][5][6]

EC₅₀ for Platelet Shape

Change
0.035 µM [3][7][8]

EC₅₀ for Platelet Aggregation 0.536 - 1.31 µM [1][7]

Typical in vitro Concentration 10 nM - 100 µM [9][10]

Typical in vivo (rat)

Concentration
1 - 100 nmol/kg (i.c.v.) [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution from Solid U-
46619
This protocol describes the preparation of a high-concentration stock solution from a powdered

form of U-46619.

Materials:

5-trans U-46619 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol
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Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial containing solid U-46619 to reach room temperature before

opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of U-46619 in a sterile microcentrifuge tube.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.505 mg of U-46619.

Solvent Addition: Add the calculated volume of anhydrous DMSO or ethanol to the tube. To

prepare 1 mL of a 10 mM solution from 3.505 mg of U-46619, add 1 mL of solvent.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming to 37°C or brief sonication can aid in dissolution.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes.[4][11]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[1][4] Stock solutions in

anhydrous organic solvents are stable for several months when stored correctly.[1]

Handling of U-46619 Supplied in Methyl Acetate
U-46619 is often supplied as a solution in methyl acetate.[1][5][6] The following protocol details

how to prepare a stock solution in a different solvent.

Materials:

U-46619 in methyl acetate

Desired solvent (e.g., DMSO, Ethanol)
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Gentle stream of inert gas (e.g., nitrogen)

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Solvent Evaporation: Under a gentle stream of nitrogen, carefully evaporate the methyl

acetate from the desired volume of the U-46619 solution.[5][6]

Solvent Addition: Immediately add the desired volume of the new solvent (e.g., DMSO,

ethanol) to the resulting oil.[5][6]

Dissolution and Storage: Follow steps 4-6 from the protocol above to ensure complete

dissolution, proper aliquoting, and storage.

Preparation of Aqueous Working Solutions
For most biological experiments, the organic solvent stock solution will need to be diluted into

an aqueous buffer.

Important Considerations:

U-46619 is sparingly soluble and less stable in aqueous solutions.[6][12] It is highly

recommended to prepare fresh aqueous working solutions for each experiment and use

them within the same day.[11][12]

The final concentration of the organic solvent in the assay should be kept to a minimum

(typically <0.1%) to avoid solvent-induced artifacts.[5]

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the U-46619 stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution into the desired aqueous buffer

(e.g., PBS, Tyrode's buffer) to achieve the final working concentration.
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Mixing: Gently mix the solution by pipetting or brief vortexing.

Immediate Use: Use the freshly prepared aqueous solution in the experiment without delay.

Visualized Workflows and Pathways
The following diagrams illustrate the key processes involved in preparing U-46619 solutions

and its primary signaling mechanism.
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Stock Solution Preparation Workflow
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Working Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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